Cas no 124668-01-5 (3-Quinolinecarboxylicacid, 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(3-hydroxy-1-azetidinyl)-4-oxo-)

124668-01-5 structure
Product name:3-Quinolinecarboxylicacid, 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(3-hydroxy-1-azetidinyl)-4-oxo-
3-Quinolinecarboxylicacid, 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(3-hydroxy-1-azetidinyl)-4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarboxylicacid, 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(3-hydroxy-1-azetidinyl)-4-oxo-
- E 4322
- 1-cyclopropyl-6,8-difluoro-7-(3-hydroxyazetidin-1-yl)-4-oxoquinoline-3-carboxylic acid
- SB52072
- 1-Cyclopropyl-6,8-difluoro-7-(3-hydroxyazetidin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
- 124668-01-5
- CHEMBL335614
- DTXSID30440157
- NCMNCUSDKZJEKW-UHFFFAOYSA-N
- 1-cyclopropyl-6,8-difluoro-7-(3-hydroxy-1-azetidinyl)-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
- 1-Cyclopropyl-6,8-difluoro-7-(3-hydroxyazetidin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- SCHEMBL9666234
-
- Inchi: InChI=1S/C16H14F2N2O4/c17-11-3-9-13(12(18)14(11)19-4-8(21)5-19)20(7-1-2-7)6-10(15(9)22)16(23)24/h3,6-8,21H,1-2,4-5H2,(H,23,24)
- InChI Key: NCMNCUSDKZJEKW-UHFFFAOYSA-N
- SMILES: C1(N2C3C(=CC(F)=C(N4CC(O)C4)C=3F)C(=O)C(C(O)=O)=C2)CC1
Computed Properties
- Exact Mass: 336.09222
- Monoisotopic Mass: 336.09216326g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 603
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 81.1Ų
Experimental Properties
- PSA: 81.08
3-Quinolinecarboxylicacid, 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(3-hydroxy-1-azetidinyl)-4-oxo- Related Literature
-
Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
-
2. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
-
3. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
-
Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
-
Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
124668-01-5 (3-Quinolinecarboxylicacid, 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(3-hydroxy-1-azetidinyl)-4-oxo-) Related Products
- 93106-60-6(Enrofloxacin)
- 103222-12-4(3-Quinolinecarboxylicacid, 7-[(2-aminoethyl)amino]-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-)
- 103460-89-5(8-Demethoxy-8-fluoro Gatifloxacin)
- 1173021-92-5(Enrofloxacin-d)
- 1261924-24-6(2-(3-Carboxyphenyl)-6-chlorobenzoic acid)
- 2002826-58-4(1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride)
- 1869884-23-0(2,2-Difluoro-2-(isoquinolin-6-yl)acetic acid)
- 2417528-07-3((R)-2-(6-(Dicyclopentylmethyl)pyridin-2-yl)-4-phenyl-4,5-dihydrooxazole)
- 2711006-66-3(INDEX NAME NOT YET ASSIGNED)
- 13137-14-9(1H-Indole-3-ethanol, acetate (ester))
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
